Cas no 894011-30-4 (2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 894011-30-4
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5511865
• Update Time: 2025-10-06

2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[3-[[(3-nitrophenyl)methyl]sulfonyl]-1H-indol-1-yl]-1-(1-piperidinyl)-
• 2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C22H23N3O5S/c26-22(23-11-4-1-5-12-23)15-24-14-21(19-9-2-3-10-20(19)24)31(29,30)16-17-7-6-8-18(13-17)25(27)28/h2-3,6-10,13-14H,1,4-5,11-12,15-16H2
• InChI Key： KUPZFPBKFPZPGJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC([N+]([O-])=O)=C2)(=O)=O)=C1

Additional information on 2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one

Compound CAS No 894011-30-4: 2-{3-(3-Nitrophenyl)Methanesulfonyl-1H-Indol-1-Yl}-1-(Piperidin-1-Yl)Ethan-1-One

Compound CAS No 894011-30-4, also known as 2-{3-(3-nitrophenyl)methanesulfonyl-1H-indol-1-yl}-1-(piperidin-1-yl)ethan-1-one, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, particularly in the design of bioactive molecules.

The molecular structure of CAS No 894011-30-4 is characterized by a complex arrangement of functional groups, including a methanesulfonyl group, an indole ring, and a piperidine moiety. These components contribute to its versatile chemical properties, making it a valuable substrate for further modification and functionalization. Recent studies have highlighted its role as a potential lead compound in the development of anti-cancer agents, where its ability to modulate specific cellular pathways has been extensively investigated.

One of the most notable aspects of CAS No 894011-30-4 is its ability to serve as a scaffold for the synthesis of bioactive molecules. Researchers have demonstrated that the indole ring system, a key structural element of this compound, can be readily modified to introduce diverse substituents, thereby expanding its pharmacological profile. For instance, the substitution of the nitrophenyl group with other electron-withdrawing or donating groups has been shown to significantly alter the compound's bioactivity, offering a platform for the discovery of novel therapeutic agents.

Moreover, the presence of the piperidine moiety in CAS No 894011-30-4 enhances its solubility and bioavailability, which are critical factors in drug design. This feature has made it an attractive candidate for use in drug delivery systems, where maintaining optimal pharmacokinetic properties is essential for therapeutic efficacy. Recent advancements in medicinal chemistry have further underscored the importance of such structural elements in optimizing drug-like properties.

In terms of synthesis, CAS No 894011-30-4 can be prepared through a variety of methods, including multi-component reactions and stepwise assembly strategies. These approaches not only facilitate the construction of its complex architecture but also allow for precise control over its stereochemistry and regioselectivity. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the need to scale up production for preclinical and clinical studies.

The biological activity of CAS No 894011-30-4 has been extensively studied across various model systems. In vitro assays have revealed its potent inhibitory effects on key enzymes implicated in cancer progression, such as kinases and proteases. Additionally, preliminary in vivo studies have demonstrated its ability to suppress tumor growth in animal models, suggesting its potential as an anti-cancer therapeutic agent.

Beyond its pharmacological applications, CAS No 894011-30_